Cas no 154629-12-6 (methyl 4-(bromomethyl)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 4-(bromomethyl)-1-benzothiophene-2-carboxylate
• CAS No: 154629-12-6
• MF: C₁₁H₉BrO₂S
• MW: 285.156961202621
• CID: 1329082
• Update Time: 2024-08-18

methyl 4-(bromomethyl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(bromomethyl)-1-benzothiophene-2-carboxylate
• Methyl-4-(brommethyl)-1-benzothiophen-2-carboxylat
• LogP
• Methyl-4-(brommethyl)-1-benzothiophen-2-carboxylat; LogP
• Benzo[b]thiophene-2-carboxylic acid, 4-(bromomethyl)-, methyl ester

• Inchi： 1S/C11H9BrO2S/c1-14-11(13)10-5-8-7(6-12)3-2-4-9(8)15-10/h2-5H,6H2,1H3
• InChI Key： YTWGIKUWJHZCHU-UHFFFAOYSA-N
• SMILES： C12=CC=CC(CBr)=C1C=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 283.95067

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Boiling Point: 382.2±27.0 °C(Predicted)
• PSA: 26.3